Cas no 740-57-8 (L-Phenylalanine b-naphthylamide)

• Product Name: L-Phenylalanine b-naphthylamide
• CAS No: 740-57-8
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• MDL: MFCD00046457
• CID: 573166
• PubChem ID: 102477
• Update Time: 2025-04-19

L-Phenylalanine b-naphthylamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-amino-N-2-naphthalenyl-, (aS)-
• H-PHE-BETANA
• H-Phe-βNA
• L-Phenylalanine b-naphthylamide
• L-PHENYLALANINE-B-NAPHTHYLAMIDE
• N-2-Naphthylphenylalaninamide
• H-Phe-bNA
• L-Phenylalanin-[2]naphthylamid
• L-phenylalanine-2-naphthylamide
• L-Phenylalanine--Naphthylamide
• N-L-Phenylalanyl-2-naphthylamin
• PHENYLALANINE-BETANA
• Benzenepropanamide, .alpha.-amino-N-2-naphthalenyl-, (S)-
• SCHEMBL1614525
• EINECS 212-009-9
• L-Phenylalanine-.beta.-naphthylamide
• F11019
• H-Phe-NA
• Hydrocinnamamide, .alpha.-amino-N-2-naphthyl-, L-
• N-(beta-naphthyl)-L-phenylalaninamide
• Phenylalanine-beta-naphthylamide
• L-.alpha.-Phenylalanyl-.beta.-naphthylamide
• AKOS024284616
• NS00043020
• N-(2-naphthyl)-L-phenylalaninamide
• 2-Amino-N-(naphthalen-2-yl)-3-phenylpropanimidic acid
• Phe-beta-Nap
• (S)-2-Amino-N-(naphthalen-2-yl)-3-phenylpropanamide
• QUOLUWPVABJBKU-SFHVURJKSA-N
• (S)-2-Amino-N-(2-naphthyl)-3-phenylpropionamide
• AS-46953
• DTXSID90995279
• N-L-Phenylalanyl-2-naphthylamide
• L-Phenylalanine beta-naphthylamide
• CS-0363192
• L-phenylalanine 2-naphthylamide
• Benzenepropanamide, .alpha.-amino-N-2-naphthalenyl-, (.alpha.S)-
• Q27162617
• 2-Amino-N-(2-naphthyl)-3-phenylpropanamide #
• (2S)-2-amino-N-naphthalen-2-yl-3-phenylpropanamide
• CHEBI:90599
• 740-57-8
• Benzenepropanamide,a-amino-N-2-naphthalenyl-,(as)-
• N-naphthalen-2-yl-L-phenylalaninamide
• N-phenylalanyl-2-aminonaphthalene

• MDL： MFCD00046457
• Inchi： 1S/C19H18N2O/c20-18(12-14-6-2-1-3-7-14)19(22)21-17-11-10-15-8-4-5-9-16(15)13-17/h1-11,13,18H,12,20H2,(H,21,22)/t18-/m0/s1
• InChI Key： QUOLUWPVABJBKU-SFHVURJKSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 290.14200
• Monoisotopic Mass: 290.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.22
• Melting Point: 129-131 °C(lit.)
• Boiling Point: 550.4 °C at 760 mmHg
• Flash Point: 286.7 °C
• Refractive Index: 1.69
• PSA: 55.12000
• LogP: 4.12160
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

L-Phenylalanine b-naphthylamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes